Cas no 924855-26-5 (methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate)

Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate is a pyrimidine derivative with a morpholine substituent, commonly utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the ester and morpholine functional groups, enhance reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The compound exhibits stability under standard handling conditions, making it suitable for diverse synthetic applications. Its well-defined crystalline form ensures consistent purity, facilitating precise use in complex multi-step syntheses. The presence of the methyl group at the 4-position further modulates electronic properties, contributing to its utility in the development of biologically active molecules.
methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate structure
924855-26-5 structure
Product Name:methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate
CAS No:924855-26-5
MF:C11H15N3O3
MW:237.255102396011
CID:2147452
Update Time:2025-05-22

methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate
    • Inchi: 1S/C11H15N3O3/c1-8-9(10(15)16-2)7-12-11(13-8)14-3-5-17-6-4-14/h7H,3-6H2,1-2H3
    • InChI Key: JOYYLJUEADWIFK-UHFFFAOYSA-N
    • SMILES: O1CCN(C2N=CC(C(=O)OC)=C(C)N=2)CC1

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Additional information on methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate

Comprehensive Overview of Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate (CAS No. 924855-26-5)

Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate (CAS No. 924855-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique morpholine and ester functional groups, which contribute to its versatility in synthetic applications. Researchers and industry professionals frequently search for this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The compound's chemical structure features a pyrimidine core substituted with a methyl group at the 4-position and a morpholine ring at the 2-position, while the 5-position is esterified with a methyl carboxylate. This arrangement makes it a valuable intermediate in organic synthesis. Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for such building blocks, as they enable rapid exploration of structure-activity relationships (SAR).

In the context of green chemistry, Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate has been investigated for its potential in sustainable synthesis routes. Many researchers are exploring catalyst-free reactions and microwave-assisted synthesis methods to improve the efficiency of producing this compound. These approaches align with the growing emphasis on environmentally friendly chemical processes in both academic and industrial settings.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, make it particularly useful in medicinal chemistry applications. Pharmaceutical scientists often inquire about its bioavailability and metabolic stability when designing new drug candidates. Recent publications have highlighted its utility in creating targeted therapies for various diseases, though specific therapeutic applications remain under investigation.

From a patent landscape perspective, CAS No. 924855-26-5 appears in several intellectual property filings related to heterocyclic chemistry and small molecule drugs. The compound's structural features make it attractive for intellectual property protection, particularly in combination with other pharmacophores. This has led to increased interest from both pharmaceutical companies and research institutions seeking to develop novel therapeutic agents.

Analytical characterization of Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for ensuring the compound's purity and identity, especially when used as a reference standard or building block in complex syntheses. The growing availability of high-quality analytical data for this compound has facilitated its adoption in various research programs.

In the field of chemical biology, this pyrimidine derivative has shown promise as a molecular probe for studying enzyme mechanisms and protein-ligand interactions. Its structural modularity allows for easy modification, making it a versatile tool in mechanistic studies and target validation experiments. This application has become particularly relevant with the rise of precision medicine approaches in drug development.

The commercial availability of CAS No. 924855-26-5 from multiple chemical suppliers has made it accessible to researchers worldwide. However, scientists often search for information about scale-up synthesis and cost-effective production methods, reflecting the compound's transition from a research chemical to a potential intermediate in larger-scale applications. Recent advancements in flow chemistry have opened new possibilities for its efficient production.

Looking ahead, Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate is likely to maintain its importance in drug discovery pipelines and material science applications. Its combination of structural features and synthetic versatility positions it as a valuable asset in the toolkit of modern chemists. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow significantly.

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